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Compound Name: Diphenylguanidine

Cat. No.: B1679371

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-
Diphenylguanidine (DPG) as a secondary accelerator in the production of natural rubber latex
foam. This document includes typical formulations, the impact of DPG on foam properties,
detailed experimental protocols for foam production and characterization, and visual
representations of key processes.

Introduction

Natural rubber latex foam is a widely used material valued for its elasticity, resilience, and
biodegradable nature. The production of this foam involves the vulcanization of natural rubber
latex, a process that creates cross-links between polymer chains, transforming the liquid latex
into a solid, elastic material. Diphenylguanidine (DPG) plays a crucial role as a secondary
accelerator in this process, working in synergy with primary accelerators to optimize the
vulcanization reaction.[1][2][3]

The use of DPG offers several advantages, including a faster curing time, improved mechanical
properties such as tensile strength and hardness, and enhanced overall quality of the final
foam product.[1][2][3] These attributes make DPG a vital component in the formulation of high-
quality natural rubber latex foam for various applications, including mattresses, pillows,
cushions, and other comfort products.
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Role of Diphenylguanidine in Vulcanization

DPG functions as a secondary accelerator, typically used in conjunction with primary
accelerators like thiazoles or sulfenamides.[4] Its primary roles in the sulfur vulcanization of
natural rubber latex foam are:

» Activation of Primary Accelerators: DPG enhances the activity of primary accelerators,
leading to a more efficient and rapid vulcanization process.[4]

e Improved Cross-link Density: It contributes to a higher cross-link density in the rubber matrix,
which directly correlates with improved mechanical properties.

e Enhanced Foam Properties: The synergistic action of DPG results in a foam with higher
tensile strength, increased hardness, and better resilience.[1][2][3]

Below is a simplified diagram illustrating the role of DPG in the vulcanization of natural rubber.
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Simplified Vulcanization Pathway
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Formulation and Data Presentation

The following table provides a typical formulation for natural rubber latex foam using the
Dunlop process. The concentration of DPG can be varied to achieve desired properties.

Parts per Hundred Rubber

Component Function

(phr)
Natural Rubber Latex (60%

100 Base Polymer
DRC)
Potassium Oleate 1.0-2.0 Foaming Agent/Stabilizer
Sulfur 15-25 Vulcanizing Agent
Zinc Oxide (ZnO) 20-5.0 Activator
Primary Accelerator (e.g., )

1.0-2.0 Primary Accelerator
ZDEC, ZMBT)
Diphenylguanidine (DPG) 05-15 Secondary Accelerator
Antioxidant 1.0-2.0 Anti-aging Agent
Sodium Silicofluoride (SSF) 15-3.0 Gelling Agent

The concentration of DPG significantly influences the mechanical properties of the resulting
foam. The table below summarizes the typical effects observed with varying DPG
concentrations, based on graphical data and qualitative descriptions from research articles.

Hardness
DPG Apparent . . .
_ _ (Indentation Tensile Strength Compression
Concentration Density ( kg/m _
Load Deflection  (MPa) Set (%)
(phr) %)
- N)
0.5 ~120 ~100 ~0.8 ~10
1.0 ~125 ~130 ~1.2 ~8
15 ~130 ~160 ~1.0 ~7
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Note: The data presented are representative values and can vary based on the specific
formulation and processing conditions.

Experimental Protocols

The following protocols describe the production of natural rubber latex foam using the Dunlop
process and the subsequent testing of its physical properties according to ASTM D1055
standards.[5]

Preparation of Natural Rubber Latex Foam (Dunlop
Process)

This protocol outlines the steps for producing a natural rubber latex foam sample.
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1. Compounding:
Mix latex with all ingredients
except gelling agent.

'

2. Foaming:
Whip the compounded latex
to the desired volume.

'

3. Gelling:
Add sodium silicofluoride (gelling agent)
and mix briefly.

'

4. Molding:
Pour the foam into a mold.

'

5. Vulcanization:
Heat the mold in an oven
(e.g., 100°C for 1 hour).

'

6. Demolding and Washing:
Remove the foam from the mold
and wash to remove excess chemicals.

'

7. Drying:
Dry the foam in an oven
(e.g., 70°C for 12-24 hours).

Click to download full resolution via product page

Dunlop Process Workflow
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Protocol:

o Compounding: In a suitable mixing vessel, combine the natural rubber latex with all the
formulation ingredients listed in the table above, except for the sodium silicofluoride (gelling
agent). Stir the mixture at a low speed until all components are well dispersed.

e Foaming: Increase the mixing speed to high and whip the compounded latex until the foam
volume increases to the desired level (typically 3-5 times the initial volume).[6]

e Gelling: Reduce the mixing speed and add the sodium silicofluoride dispersion to the foam.
Mix for a short period (e.g., 60-90 seconds) to ensure uniform distribution.

e Molding: Immediately pour the sensitized foam into a pre-heated mold.

¢ Vulcanization: Place the mold in a steam oven or a hot air oven and cure at a specified
temperature and time (e.g., 100°C for 1 hour).[6][7]

e Demolding and Washing: After vulcanization, remove the foam from the mold and thoroughly
wash it with water to remove any unreacted chemicals and soaps.

e Drying: Dry the washed foam in a hot air oven at a moderate temperature (e.g., 70°C) until a
constant weight is achieved.[6]

Physical Property Testing (ASTM D1055)

The following are standardized tests to characterize the physical properties of the produced
latex foam.

4.2.1. Apparent Density

o Apparatus: A balance capable of weighing to 1% of the mass to be weighed, and a
measuring instrument capable of measuring the dimensions of the specimen to 1% of the
dimensions to be measured.

o Test Specimen: A representative specimen of the foam with a minimum volume of 1000 cm3.

e Procedure:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8683756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8683756/
https://latexmattress.com.au/mattresses/what-is-the-dunlop-process-of-manufacturing-latex/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8683756/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Weigh the specimen and record the mass (W).

o Measure the length (L), width (W), and thickness (T) of the specimen.

o Calculate the volume (V) of the specimen (V=LxW xT).

e Calculation: Apparent Density ( kg/m 3) = (W /V) x 10"6

4.2.2. Indentation Load Deflection (Hardness)

o Apparatus: A compression testing machine with a flat circular indentor foot of 323 cm? area.

e Test Specimen: A foam specimen with a minimum size of 380 mm x 380 mm x 100 mm.

e Procedure:

o Place the specimen on the support plate of the testing machine.

o Bring the indentor foot into contact with the specimen and determine the thickness.

o Indent the specimen to 25% of its original thickness and record the force in Newtons
required for the indentation after 60 seconds.

» Reporting: The result is reported as the Indentation Load Deflection (ILD) in Newtons at 25%
indentation.

4.2.3. Tensile Strength and Elongation at Break

o Apparatus: A tensile testing machine with a suitable load cell and grips.

o Test Specimen: A dumbbell-shaped specimen cut from the foam sheet using a die.

e Procedure:

[e]

Measure the thickness and width of the narrow portion of the dumbbell specimen.

o

Place the specimen in the grips of the tensile testing machine.

[¢]

Stretch the specimen at a constant rate (e.g., 500 mm/min) until it breaks.
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o Record the maximum force (F) applied and the elongation at the point of rupture.

» Calculation:

o Tensile Strength (MPa) = F / (width x thickness)

o Elongation at Break (%) = [(Final Length - Initial Length) / Initial Length] x 100
4.2.4. Compression Set

o Apparatus: A compression device with two parallel flat plates, a means of holding the plates
at a fixed distance, and an oven.

o Test Specimen: A cylindrical or square specimen with a minimum thickness of 12.5 mm.

e Procedure:

o

Measure the initial thickness (to) of the specimen.

o Place the specimen between the plates of the compression device and compress it to 50%
of its original thickness.

o Place the compressed device in an oven at 70°C for 22 hours.

o Remove the device from the oven, release the specimen, and allow it to recover for 30
minutes at room temperature.

o Measure the final thickness (t1) of the specimen.

e Calculation: Compression Set (%) = [(to - t1) / to] X 100

Conclusion

Diphenylguanidine is a highly effective secondary accelerator for the vulcanization of natural
rubber latex foam. Its inclusion in the formulation, typically in the range of 0.5 to 1.5 phr, leads
to a faster and more efficient curing process, resulting in a foam with superior mechanical
properties. The protocols outlined in this document provide a standardized approach for the
preparation and characterization of natural rubber latex foam, enabling researchers and
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scientists to systematically investigate the effects of DPG and other additives on the final
product. The provided data and workflows serve as a valuable resource for the development
and optimization of natural rubber latex foam for a wide range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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